Cas no 146885-97-4 (3-Pyridineethanol,1-oxide)

• Product Name: 3-Pyridineethanol,1-oxide
• CAS No: 146885-97-4
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 105466
• Update Time: 2024-01-24

3-Pyridineethanol,1-oxide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridineethanol,1-oxide
• 3-Pyridineethanol,1-oxide(9CI)
• Reaxys ID: 5807279
• 3-Pyridineethanol, 1-oxide

• Inchi： 1S/C7H9NO2/c9-5-3-7-2-1-4-8(10)6-7/h1-2,4,6,9H,3,5H2
• InChI Key： CGIAMKHCOMHVOQ-UHFFFAOYSA-N
• SMILES： C1[N+]([O-])=CC=CC=1CCO

Computed Properties

• Exact Mass: 139.063
• Monoisotopic Mass: 139.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.7A^2

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 374.2±17.0 °C(Predicted)
• pka: 14.46±0.10(Predicted)